Cas no 229342-67-0 (9(10H)-anthracenone, 1,8-dihydroxy-2-(2-propen-1-yl)-)

• Product Name: 9(10H)-anthracenone, 1,8-dihydroxy-2-(2-propen-1-yl)-
• CAS No: 229342-67-0
• MF: C₁₇H₁₄O₃
• MW: 266.291265010834
• CID: 1412699
• Update Time: 2024-08-15

9(10H)-anthracenone, 1,8-dihydroxy-2-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 9(10H)-anthracenone, 1,8-dihydroxy-2-(2-propen-1-yl)-
• 2-Allyl-1,8-dihydroxyanthracen-9(10H)-one
• LogP

• Inchi： 1S/C17H14O3/c1-2-4-10-7-8-12-9-11-5-3-6-13(18)14(11)17(20)15(12)16(10)19/h2-3,5-8,18-19H,1,4,9H2
• InChI Key： BRSWOINLNDSNSV-UHFFFAOYSA-N
• SMILES： C1(O)=C2C(CC3=C(C2=O)C(O)=CC=C3)=CC=C1CC=C

Computed Properties

• Exact Mass: 266.09432

Experimental Properties

• Density: 1.306±0.06 g/cm3(Predicted)
• Boiling Point: 490.2±45.0 °C(Predicted)
• PSA: 57.53
• pka: 7.46±0.20(Predicted)